Cas no 884497-33-0 (2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile
• CAS No: 884497-33-0
• MF: C₁₂H₉FN₂S
• MW: 232.276664495468
• MDL: MFCD02854894
• CID: 710509
• PubChem ID: 3855543
• Update Time: 2025-10-30

2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile,2-amino-4-(4-fluorophenyl)-5-methyl-
• 884497-33-0
• AKOS003274871
• 2-Amino-4-(4-fluoro-phenyl)-5-methyl-thiophe ne-3-carbonitrile
• DTXSID30397394
• SCHEMBL4867920
• VS-06566
• MFCD02854894
• BB 0249806

• MDL： MFCD02854894
• Inchi： 1S/C12H9FN2S/c1-7-11(10(6-14)12(15)16-7)8-2-4-9(13)5-3-8/h2-5H,15H2,1H3
• InChI Key： WCNNDHIDZAOFKG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C)C1C=CC(=CC=1)F)N

Computed Properties

• Exact Mass: 232.047
• Monoisotopic Mass: 232.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.33
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.636

Additional information on 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile

2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile (CAS No. 884497-33-0): A Comprehensive Overview

2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile (CAS No. 884497-33-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile consists of a thiophene ring substituted with an amino group, a fluorinated phenyl group, and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Moreover, 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile has shown promising antitumor activity. A preclinical study conducted by a team at the National Institutes of Health found that this compound exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways that are crucial for tumor growth and survival.

In addition to its therapeutic applications, 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile has also been explored for its use as a synthetic intermediate in the production of other pharmaceutical compounds. Its reactivity and stability make it a valuable building block in organic synthesis, enabling the creation of complex molecules with diverse biological activities.

The synthesis of 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile has been optimized through various methods, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes. These advancements have improved the efficiency and yield of the compound, making it more accessible for both academic and industrial applications.

The pharmacokinetic properties of 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or injectable drug. Its low toxicity and high bioavailability further enhance its suitability for clinical development.

In conclusion, 2-Amino-4-(4-fluorophenyl)-5-methylthiophene-3-carbonitrile (CAS No. 884497-33-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.